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Compound of Interest

Compound Name: Silver citrate

Cat. No.: B086174 Get Quote

Physicochemical Properties of Silver Citrate
Silver citrate, with the chemical formula Ag₃C₆H₅O₇, is a white, crystalline powder.[1] It is

known to be sensitive to light, which can cause it to darken.[1] Silver citrate is a salt formed

between silver ions (Ag⁺) and citrate ions (C₆H₅O₇³⁻).[2]

Solubility of Silver Citrate in Aqueous Solutions
Silver citrate exhibits very limited solubility in pure water but can be effectively dissolved in

solutions containing a complexing agent, such as citric acid.[3][4]

Solubility in Water
Under normal physicochemical conditions, the solubility of silver citrate in water is low.[5][6] It

is reported that 1 part of silver citrate is soluble in 3500 parts of water, which corresponds to

approximately 285 ppm of Ag(I) ions in the solution.[3][5][6] The maximum concentration of

silver ions in a saturated aqueous solution of silver citrate is estimated to be around 0.3 g/L

(2.8 × 10⁻³ mol/L).[4][5] The solubility product constant (Ksp) for silver citrate (Ag₃C₆H₅O₇) is

estimated to be in the range of 10⁻¹¹ to 10⁻¹².[5][7]

Solubility in Citric Acid Solutions
The solubility of silver citrate is significantly enhanced in aqueous solutions of citric acid.[5][8]

This increased solubility is attributed to the formation of soluble silver citrate complexes.[5][8]

The general formula for these complexes is suggested to be [Ag₃(C₆H₅O₇)ₙ₊₁]³ⁿ⁻.[5][9] The

concentration of silver ions in solution increases with the concentration of citric acid.[4] In

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b086174?utm_src=pdf-interest
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://ux1.eiu.edu/~jpblitz/teaching/quant/labs/experiment1.pdf
https://ux1.eiu.edu/~jpblitz/teaching/quant/labs/experiment1.pdf
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://www.macsenlab.com/inorganic-fine-chemicals-and-metal-salts/silver-citrate-126-45-4/
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://www.atamanchemicals.com/silver-citrate_u25820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://patents.google.com/patent/US8399028B2/en
https://scispace.com/pdf/synthesis-and-antimicrobial-activity-of-silver-citrate-4kpdonwpk7.pdf
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://www.atamanchemicals.com/silver-citrate_u25820/
https://patents.google.com/patent/US8399028B2/en
https://scispace.com/pdf/synthesis-and-antimicrobial-activity-of-silver-citrate-4kpdonwpk7.pdf
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://patents.google.com/patent/US8399028B2/en
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://patents.google.com/patent/US8399028B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3351018/
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://patents.google.com/patent/US8399028B2/en
https://pubs.acs.org/doi/10.1021/ja2080345
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://patents.google.com/patent/US8399028B2/en
https://pubs.acs.org/doi/10.1021/ja2080345
https://patents.google.com/patent/US8399028B2/en
https://pubmed.ncbi.nlm.nih.gov/19079586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentrated citric acid solutions (3 to 4 mol/L), the maximum concentration of silver ions can

reach 22 to 25 g/L.[4][10]

Table 1: Solubility of Silver (I) from Silver Citrate in Aqueous Citric Acid Solutions

Citric Acid Concentration
(mol/L)

Maximum Silver Ion (Ag⁺)
Concentration (g/L)

Corresponding Silver
Citrate Solubility (approx.
g/L)

0 (Pure Water) ~ 0.3[4][5] ~ 0.47

0.5 ~ 5[4] ~ 7.8

3.0 - 4.0 22 - 25[4][10] 34.8 - 39.6[6]

Factors Affecting Solubility
Effect of pH
The solubility of silver citrate is pH-dependent.[10] At pH values below the first dissociation

constant of citric acid (pKa₁ ≈ 3.1), the citrate species are predominantly in their protonated

forms, which reduces their ability to form complexes with silver ions, thereby limiting solubility.

[10] It is also recommended to avoid pH values higher than 7 for optimal stability of silver
citrate solutions.[1][11]

Effect of Temperature
Silver citrate is reported to be more soluble in boiling water.[3] However, for prepared "silver
citrate solutions," it is advised to avoid temperatures above 50°C to maintain stability.[1][11]

Presence of Other Ions
The presence of other ions can influence the solubility of silver citrate. According to the

common ion effect, the presence of a common ion (either silver or citrate from another source)

would decrease the solubility. Conversely, the presence of other ligands that can form stable

complexes with silver ions may increase its solubility.

Experimental Protocols for Solubility Determination
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The equilibrium solubility of silver citrate can be determined using the shake-flask method,

followed by the quantification of the dissolved silver concentration using various analytical

techniques.

Shake-Flask Method for Equilibrium Solubility
This method is used to prepare a saturated solution of silver citrate.

Preparation: Add an excess amount of silver citrate powder to a known volume of the

desired aqueous solvent (e.g., deionized water, buffer solution of a specific pH) in a flask.[12]

Equilibration: Seal the flask and agitate it at a constant temperature for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.[13]

Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated

solution from the excess solid by filtration (using a 0.22 µm syringe filter) or centrifugation.

[12]

Analysis: Analyze the concentration of silver in the clear filtrate using one of the methods

described below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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